Cas no 148625-77-8 (Fmoc-L-Prolinol)

Fmoc-L-Prolinol structure
Fmoc-L-Prolinol structure
Product Name:Fmoc-L-Prolinol
CAS No:148625-77-8
Molecular Formula:C20H21NO3
Molecular Weight:323.3856
MDL:MFCD00235942
CID:139193
PubChem ID:57650936

Fmoc-L-Prolinol Properties

Names and Identifiers

    • Fmoc-L-Prolinol
    • Fmoc-Prolinol
    • (S)-(9H-Fluoren-9-yl)methyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate
    • 1-Pyrrolidinecarboxylicacid, 2-(hydroxymethyl)-, 9H-fluoren-9-ylmethyl ester, (2S)-
    • FMOC-PRO-OL
    • H-Trp-OH
    • N-Fmoc-L-prolinol
    • (+)-(S)-(N-9-fluorenylmethoxycarbonyl)prolinol
    • (S)-1-Fmoc-2-pyrrolidinemethanol
    • [(S)-N-(fluoren-9-ylmethoxycarbonyl)pyrrolidin-2-yl]methanol
    • 47384_ALDRICH
    • 47384_FLUKA
    • AC1LEMH2
    • AmbotzFAL1002
    • N-(9-fluorenylmethoxycarbonyl)-L-prolinol
    • FMOC-L-PRO-OL
    • N-ALPHA-FMOC-L-PROLINOL
    • (S)-Boc-2-pyrrolidinemethanol
    • (S)-N-FMOC-2-PYRROLIDINEMETHANOL
    • (S)-1-Fmoc-2-(hydroxymethyl)-pyrrolidine
    • HJUXXCOVGMCKQL-AWEZNQCLSA-N
    • ZB002179
    • ST24035695
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-prolinol
    • J
    • DTXSID60350932
    • 9H-fluoren-9-ylmethyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
    • J-008495
    • 1-Pyrrolidinecarboxylicacid,2-(hydroxymethyl)-,9H-fluoren-9-ylmethyl ester,(2S)-
    • N-Fmoc-L-prolinol, >=98.0% (HPLC)
    • MFCD00235942
    • (9H-fluoren-9-yl)methyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
    • EN300-7244025
    • 1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-, 9H-fluoren-9-ylmethyl ester, (2S)-
    • (9H-Fluoren-9-yl)methyl (S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
    • DS-16175
    • CS-W011990
    • AKOS010365906
    • SCHEMBL14891093
    • 148625-77-8
    • MDL: MFCD00235942
    • InChIKey: HJUXXCOVGMCKQL-AWEZNQCLSA-N
    • Inchi: 1S/C20H21NO3/c22-12-14-6-5-11-21(14)20(23)24-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19,22H,5-6,11-13H2/t14-/m0/s1
    • SMILES: O(C(N1C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C([H])([H])O[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

  • Exact Mass: 323.15223
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 323.152
  • Heavy Atom Count: 24
  • Complexity: 432
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 49.8

Experimental Properties

  • LogP: 3.33010
  • PSA: 49.77
  • Refractive Index: 1.616
  • Boiling Point: 504.6±23.0 °C at 760 mmHg
  • Melting Point: 90 ºC
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C
  • Flash Point: 259.0±22.6 °C
  • Solubility: Almost insoluble (0.032 g/l) (25 º C),
  • Color/Form: No data avaiable
  • Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),

Fmoc-L-Prolinol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001LK3-250mg
1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-, 9H-fluoren-9-ylmethyl ester, (2S)-
148625-77-8 97%
250mg
$8.00 2025-02-19
A2B Chem LLC
AA73795-250mg
Fmoc-l-prolinol
148625-77-8 97%
250mg
$8.00 2024-04-20
AAPPTec
DFP101-1g
Fmoc-Prolinol
148625-77-8
1g
$40.00 2024-07-19
Aaron
AR001LSF-250mg
1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-, 9H-fluoren-9-ylmethyl ester, (2S)-
148625-77-8 97%
250mg
$5.00 2025-01-21
abcr
AB165380-1 g
N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-prolinol; .
148625-77-8
1g
€90.80 2023-05-08
Ambeed
A103246-250mg
Fmoc-Prolinol
148625-77-8 97%
250mg
$10.0 2025-03-03
Chemenu
CM249616-10g
Fmoc-Prolinol
148625-77-8 95%
10g
$102 2021-08-04
eNovation Chemicals LLC
D754850-10g
1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-, 9H-fluoren-9-ylmethyl ester, (2S)-
148625-77-8 97%
10g
$205 2022-09-08
Fluorochem
M06279-1g
Fmoc-Prolinol
148625-77-8 95%
1g
£17.00 2022-02-28
TRC
F861028-100mg
Fmoc-l-prolinol
148625-77-8
100mg
$64.00 2023-05-18

Fmoc-L-Prolinol Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:148625-77-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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